Cas no 89204-93-3 (4-Oxazolecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester
• CAS No: 89204-93-3
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 608906
• PubChem ID: 11846342
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester
• methyl 5-(4-chlorophenyl)-1,3-oxazole-4-carboxylate
• 5-(4-chlorophenyl)oxazole-4-carboxylic acid methyl ester
• methyl 5-(4-chlorophenyl)oxazole-4-carboxylate
• SCHEMBL1931754
• DTXSID20474365
• 89204-93-3
• MGGPQBAELYVXMR-UHFFFAOYSA-N

• Inchi： 1S/C11H8ClNO3/c1-15-11(14)9-10(16-6-13-9)7-2-4-8(12)5-3-7/h2-6H,1H3
• InChI Key： MGGPQBAELYVXMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)OC)N=CO1

Computed Properties

• Exact Mass: 237.01900
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.78160